Cas no 655251-07-3 (Guanidine, [[3-(fluoromethyl)phenyl]methyl]-)
655251-07-3 structure
Product Name:Guanidine, [[3-(fluoromethyl)phenyl]methyl]-
CAS No:655251-07-3
MF:C9H12FN3
MW:181.210084915161
CID:398358
PubChem ID:71375678
Update Time:2025-04-19
Guanidine, [[3-(fluoromethyl)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, [[3-(fluoromethyl)phenyl]methyl]-
- 2-[[3-(fluoromethyl)phenyl]methyl]guanidine
- N''-{[3-(Fluoromethyl)phenyl]methyl}guanidine
- 655251-07-3
- DTXSID20798412
- SCHEMBL13892061
-
- Inchi: 1S/C9H12FN3/c10-5-7-2-1-3-8(4-7)6-13-9(11)12/h1-4H,5-6H2,(H4,11,12,13)
- InChI Key: OODGSFPRGXTNLP-UHFFFAOYSA-N
- SMILES: FCC1=CC=CC(C/N=C(\N)/N)=C1
Computed Properties
- Exact Mass: 181.10166
- Monoisotopic Mass: 181.10152556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- PSA: 61.9
Guanidine, [[3-(fluoromethyl)phenyl]methyl]- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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